Cas no 2228230-36-0 (2-azido-3-ethylpentan-1-ol)

• Product Name: 2-azido-3-ethylpentan-1-ol
• CAS No: 2228230-36-0
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 5967056
• PubChem ID: 152756616
• Update Time: 2025-10-20

2-azido-3-ethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-3-ethylpentan-1-ol
• 2228230-36-0
• EN300-1803934

• Inchi： 1S/C7H15N3O/c1-3-6(4-2)7(5-11)9-10-8/h6-7,11H,3-5H2,1-2H3
• InChI Key： INDGLDRABCZGHC-UHFFFAOYSA-N
• SMILES： OCC(C(CC)CC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 157.121512110g/mol
• Monoisotopic Mass: 157.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-3-ethylpentan-1-ol

Exploring the Unique Properties and Applications of 2-Azido-3-ethylpentan-1-ol (CAS No. 2228230-36-0)

In the ever-evolving field of organic chemistry, 2-azido-3-ethylpentan-1-ol (CAS No. 2228230-36-0) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This azido-functionalized alcohol combines the reactivity of an azide group with the hydroxyl functionality, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in click chemistry reactions, pharmaceutical synthesis, and material science applications.

The molecular structure of 2-azido-3-ethylpentan-1-ol features a five-carbon backbone with an ethyl group at the 3-position and an azido group at the 2-position. This specific arrangement contributes to its steric and electronic properties, which influence its reactivity in various chemical transformations. The presence of both azide and hydroxyl groups in the same molecule creates opportunities for sequential functionalization, a property that has attracted attention in the development of complex molecular architectures.

Recent advancements in bioorthogonal chemistry have highlighted the importance of azide-containing compounds like 2-azido-3-ethylpentan-1-ol. The compound's ability to participate in Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC) makes it particularly valuable for bioconjugation applications. These reactions are fundamental to modern chemical biology research, where they're used for labeling biomolecules, studying cellular processes, and developing targeted drug delivery systems.

The synthesis of 2-azido-3-ethylpentan-1-ol typically involves the azidation of corresponding haloalcohols or the reduction of azido esters. Researchers have developed optimized protocols to ensure high yields and purity, addressing common challenges associated with azide handling and stability. The compound's physical properties, including its solubility profile and thermal stability, have been characterized to facilitate its application across different experimental conditions.

In pharmaceutical research, 2-azido-3-ethylpentan-1-ol serves as a building block for the synthesis of various bioactive molecules. Its structural features allow for the introduction of nitrogen-containing heterocycles, which are prevalent in many drug molecules. The compound's potential in creating prodrug systems and targeted therapeutics is currently under investigation by several research groups worldwide.

Material scientists have explored the use of 2-azido-3-ethylpentan-1-ol in the development of functional polymers and smart materials. The azide group enables efficient crosslinking through various mechanisms, while the hydroxyl group provides sites for further modification. These properties are particularly valuable in creating responsive hydrogels, self-healing materials, and surface coatings with tailored properties.

The safety profile of 2-azido-3-ethylpentan-1-ol has been carefully evaluated, with particular attention to the handling of azide compounds. While organic azides require proper safety measures, this compound has demonstrated good stability under recommended storage conditions. Researchers emphasize the importance of following established laboratory safety protocols when working with this and similar compounds.

Recent publications have highlighted innovative applications of 2-azido-3-ethylpentan-1-ol in nanotechnology and biomaterials. Its ability to serve as a molecular linker has been exploited in the functionalization of nanoparticles and the creation of biointerfaces. These developments align with current trends in precision medicine and advanced diagnostics, where multifunctional compounds play crucial roles.

The commercial availability of 2-azido-3-ethylpentan-1-ol has increased in recent years, reflecting growing demand from both academic and industrial sectors. Suppliers typically offer the compound with varying levels of purity to meet different application requirements. Quality control measures ensure batch-to-batch consistency, which is critical for reproducible research outcomes.

Future research directions for 2-azido-3-ethylpentan-1-ol include exploring its potential in catalytic systems and as a precursor for nitrogen-rich compounds. The compound's versatility suggests it will continue to find new applications as chemical methodologies advance. Ongoing studies are investigating its behavior under various reaction conditions to expand its synthetic utility.

For researchers considering working with 2-azido-3-ethylpentan-1-ol, it's important to review the latest literature on azide chemistry and alcohol protection strategies. The compound's reactivity can be finely tuned through appropriate reaction conditions and catalyst systems, offering numerous possibilities for creative synthetic applications.

Environmental considerations regarding 2-azido-3-ethylpentan-1-ol are part of ongoing green chemistry initiatives. Researchers are developing more sustainable synthesis routes and investigating the compound's biodegradation profile. These efforts align with the broader movement toward environmentally friendly chemical processes in both academic and industrial settings.

In analytical chemistry, 2-azido-3-ethylpentan-1-ol presents interesting challenges and opportunities. Its characterization typically involves a combination of spectroscopic techniques including NMR, IR, and mass spectrometry. These analytical methods provide crucial information about the compound's purity and structural integrity, which are essential for its various applications.

The patent landscape surrounding 2-azido-3-ethylpentan-1-ol and related compounds reflects growing commercial interest. Recent filings cover its use in drug discovery platforms, material fabrication methods, and diagnostic applications. This intellectual property activity indicates the compound's potential for significant technological impact across multiple sectors.

As research continues to uncover new applications for 2-azido-3-ethylpentan-1-ol, its role in advancing chemical innovation becomes increasingly apparent. The compound exemplifies how carefully designed molecular structures can enable diverse scientific and technological developments. Its story continues to unfold as researchers push the boundaries of what's possible with multifunctional organic compounds.